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Compound of Interest

Compound Name: Linoleoyl glycine

Cat. No.: B163808 Get Quote

Essential Safety and Logistical Information for the Disposal of Linoleoyl Glycine

Linoleoyl glycine is not classified as a hazardous substance according to the Globally

Harmonized System (GHS)[1]. However, it is designated as "Water hazard class 1," indicating it

is slightly hazardous to aquatic life[1]. Therefore, proper disposal procedures must be followed

to minimize environmental impact. This guide provides detailed, step-by-step instructions for

the safe and compliant disposal of linoleoyl glycine in a laboratory setting.

Hazard and Safety Information
A comprehensive understanding of the hazard profile of linoleoyl glycine is critical for safe

handling and disposal. The following table summarizes key safety data.
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Hazard Category Classification Protective Measures

GHS Classification
Not a hazardous substance or

mixture[1].

Follow standard laboratory

safety protocols.

Environmental Hazard
Water hazard class 1: Slightly

hazardous for water[1].

Prevent undiluted or large

quantities from entering drains,

surface water, or

groundwater[1].

Personal Protective Equipment

(PPE)

Not explicitly required, but

recommended.

Wear standard laboratory

attire, including a lab coat,

safety glasses, and gloves.

Spill Response Mechanical cleanup.

For spills, mechanically collect

the material and place it in a

suitable container for disposal.

Avoid generating dust. Prevent

the spilled material from

entering sewers or

waterways[1].

Step-by-Step Disposal Procedures
The appropriate disposal method for linoleoyl glycine depends on the quantity and form (solid

or solution) of the waste. Adherence to institutional and local regulations is paramount.

1. Small Quantities of Solid Linoleoyl Glycine:

For trace amounts or quantities deemed "small" by your institution's Environmental Health and

Safety (EHS) department, the following procedure may be applicable:

Consult Institutional Guidelines: Always verify with your institution's EHS office before

disposing of any chemical with household waste.

Secure Containment: Ensure the solid waste is in a securely sealed container to prevent

accidental release.

Labeling: Clearly label the container as "Non-hazardous waste: Linoleoyl Glycine."
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Disposal: Dispose of the sealed container in the regular laboratory trash, which is then

managed as municipal solid waste[1].

2. Large Quantities of Solid Linoleoyl Glycine:

For quantities exceeding what is considered "small" by your institution, or for bulk disposal:

Segregation: Keep linoleoyl glycine waste separate from hazardous waste streams to

avoid unnecessary disposal costs[2].

Waste Container: Collect the solid waste in a designated, leak-proof container with a secure

lid.

Labeling: Affix a hazardous waste label to the container and clearly write "Non-hazardous

waste for disposal: Linoleoyl Glycine." Include the quantity and date.

EHS Pickup: Arrange for a waste pickup with your institution's EHS department. They will

ensure it is disposed of in a licensed landfill or via another approved method.

3. Dilute Aqueous Solutions of Linoleoyl Glycine:

For dilute, water-based solutions of linoleoyl glycine:

Institutional Approval: Obtain permission from your institution's EHS department before any

drain disposal. Some institutions prohibit the drain disposal of all chemicals, regardless of

their hazard classification[3].

pH Neutralization: Ensure the pH of the solution is between 5.5 and 10.5 before considering

drain disposal[4].

Dilution: If approved for drain disposal, flush the solution down the sanitary sewer with at

least 20 parts water to one part linoleoyl glycine solution[5].

Prohibited Disposal: Do not dispose of linoleoyl glycine solutions down the drain if they

contain other hazardous materials[5].

4. Solutions of Linoleoyl Glycine in Organic Solvents:
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Solutions of linoleoyl glycine in organic solvents must be treated as hazardous waste.

Waste Collection: Collect the waste solution in a designated, sealed, and appropriate waste

container for flammable liquids.

Labeling: Clearly label the container with the full chemical names of all components,

including "Linoleoyl Glycine" and the solvent, along with their concentrations.

EHS Disposal: Arrange for disposal through your institution's hazardous waste management

program.

5. Empty Linoleoyl Glycine Containers:

Properly decontaminated chemical containers can often be disposed of as regular trash or

recycled.

Triple Rinsing: Thoroughly rinse the empty container with a suitable solvent (e.g., water or

ethanol) at least three times. The first rinsate should be collected as chemical waste[3].

Label Defacement: Completely remove or deface the original chemical label[6].

Disposal: Dispose of the rinsed and dried container in the appropriate receptacle for glass or

plastic recycling, or in the regular trash, in accordance with your institution's policies[6].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

linoleoyl glycine.
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Caption: Decision tree for the proper disposal of linoleoyl glycine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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